Cas no 1091627-77-8 (Boc-NH-PEG6-amine)

Boc-NH-PEG6-amine is a polyethylene glycol (PEG)-based amine reagent featuring a Boc (tert-butoxycarbonyl) protecting group and a six-unit PEG spacer. The Boc group provides selective protection for the amine functionality, enabling controlled deprotection under mild acidic conditions for further conjugation. The PEG6 spacer enhances solubility, reduces aggregation, and improves biocompatibility in applications such as bioconjugation, peptide synthesis, and drug delivery. Its well-defined structure ensures consistent performance in linker design and spacer arm extension. This reagent is particularly valuable in pharmaceutical research, where its hydrophilic PEG chain facilitates improved pharmacokinetic properties while maintaining stability during synthetic processes.

Boc-NH-PEG6-amine structure

Product Name:Boc-NH-PEG6-amine

CAS No:1091627-77-8

MF:C₁₉H₄₀N₂O₈

MW:424.52950668335

MDL:MFCD16619391

CID:69779

PubChem ID:53401069

Update Time:2025-10-28

Boc-NH-PEG6-amine Chemical and Physical Properties

Names and Identifiers

- 22-Amino-5,8,11,14,17,20-hexaoxa-2-azadocosanoic acid 1,1-dimethylethyl ester
- BocNH-PEG6-CH2CH2NH2
- O-(2-AMinoethyl)-O'-[2-(Boc-aMino)ethyl]pentaethylene Glycol
- O-(2-Aminoethyl)-O’-[2-(Boc-amino)ethyl]pentaethylene Glycol
- t-boc-N-amido-PEG6-amine
- tert-butyl N-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
- BocNH-PEG<SUB>6<
- Boc-NH-PEG6-CH2CH2NH2
- SUB>
- SUB>CH<SUB>2<
- SUB>-CH<SUB>2<
- SUB>NH<SUB>2<
- t-butyl 20-amino-3,6,9,12,15,18-hexaoxaicosylcarbamate
- Boc-NH-PEG6-NH2
- HYSRAUNKYCBBFY-UHFFFAOYSA-N
- BocNH-PEG6-NH2
- Boc-N-amido-PEG6-Amine
- Boc-amino-PEG-amine (n=6)
- BIPG1814
- SY231330
- 627A778
- tert-Butyl
- O-(2-Aminoethyl)-O inverted exclamation mark -[2-(Boc-amino)ethyl]pentae
- Boc-NH-PEG6-amine
- HY-140231
- BS-14403
- MFCD16619391
- 1322626-75-4
- Discontinued see: F405751
- tert-Butyl (20-amino-3,6,9,12,15,18-hexaoxaicosan-1-yl)carbamate
- tert-butyl (20-amino-3,6,9,12,15,18-hexaoxaicosyl)carbamate
- O-(2-Aminoethyl)-O inverted exclamation mark -[2-(Boc-amino)ethyl]pentaethylene Glycol
- 1091627-77-8
- BP-22603
- t-BocNH-PEG6-CH2CH2NH2
- FT-0661796
- SCHEMBL22939675
- NHBoc-PEG6-amine
- C70739
- CS-0115431
- AKOS027446297
- DTXSID00694781
- TERT-BUTYL N-(20-AMINO-3,6,9,12,15,18-HEXAOXAICOSAN-1-YL)CARBAMATE
- DB-096872
- 22-Amino-5,8,11,14,17,20-hexaoxa-2-azadocosanoic Acid 1,1-Dimethylethyl Ester; Boc-amino-PEG-amine (n=6); Boc-NH-PEG6-CH2CH2NH2; O-(2-Aminoethyl)-O'-[2-(Boc-amino)ethyl]pentaethylene Glycol
- MDL： MFCD16619391
- Inchi： 1S/C19H40N2O8/c1-19(2,3)29-18(22)21-5-7-24-9-11-26-13-15-28-17-16-27-14-12-25-10-8-23-6-4-20/h4-17,20H2,1-3H3,(H,21,22)
- InChI Key： HYSRAUNKYCBBFY-UHFFFAOYSA-N
- SMILES： O(C(NCCOCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

Exact Mass: 424.27800
Monoisotopic Mass: 424.27846624g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 29
Rotatable Bond Count: 22
Complexity: 367
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 120

Experimental Properties

PSA: 123.22000
LogP: 1.47410

Boc-NH-PEG6-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22603-500mg	Boc-NH-PEG6-amine	1091627-77-8	98%	500mg	3705CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22603-1g	Boc-NH-PEG6-amine	1091627-77-8	98%	1g	6626CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22603-5g	Boc-NH-PEG6-amine	1091627-77-8	98%	5g	19237CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UW766-100mg	Boc-NH-PEG6-amine	1091627-77-8	95%	100mg	1332CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-UW766-250mg	Boc-NH-PEG6-amine	1091627-77-8	95%	250mg	3197CNY	2021-05-07
TRC	A608865-25mg	O-(2-Aminoethyl)-O’-[2-(Boc-amino)ethyl]pentaethylene Glycol	1091627-77-8		25mg	$ 167.00	2023-09-08
TRC	A608865-50mg	O-(2-Aminoethyl)-O’-[2-(Boc-amino)ethyl]pentaethylene Glycol	1091627-77-8		50mg	$ 305.00	2023-04-19
TRC	A608865-100mg	O-(2-Aminoethyl)-O’-[2-(Boc-amino)ethyl]pentaethylene Glycol	1091627-77-8		100mg	$ 569.00	2023-09-08
TRC	A608865-250g	O-(2-Aminoethyl)-O’-[2-(Boc-amino)ethyl]pentaethylene Glycol	1091627-77-8		250g	$ 1105.00	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-22603-500mg	Boc-NH-PEG6-amine	1091627-77-8	98%	500mg	3705.0CNY	2021-07-13